Cas no 83704-41-0 (1,4,7-Trichlorodibenzofuran)
1,4,7-Trichlorodibenzofuran Chemical and Physical Properties
Names and Identifiers
-
- DF-147-S
- 1,4,7-trichlorodibenzofuran
- DTXSID30232554
- PCDF 33
- Dibenzofuran, 1,4,7-trichloro-
- JP15D7Q7A5
- 83704-41-0
- Dibenzofuran, 1,4,7-trichloro
- Q27281616
- XTLMVJUSIANHND-UHFFFAOYSA-N
- UNII-JP15D7Q7A5
- NS00126732
- 1,4,7-Trichlorodibenzofuran
-
- Inchi: 1S/C12H5Cl3O/c13-6-1-2-7-10(5-6)16-12-9(15)4-3-8(14)11(7)12/h1-5H
- InChI Key: XTLMVJUSIANHND-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C2=C1C1C=CC(=CC=1O2)Cl)Cl
Computed Properties
- Exact Mass: 269.940598g/mol
- Monoisotopic Mass: 269.940598g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 13.1Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 384.8±37.0 °C at 760 mmHg
- Flash Point: 186.5±26.5 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
1,4,7-Trichlorodibenzofuran Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1,4,7-Trichlorodibenzofuran Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T773590-1mg |
1,4,7-Trichlorodibenzofuran |
83704-41-0 | 1mg |
$207.00 | 2023-05-17 | ||
| TRC | T773590-10mg |
1,4,7-Trichlorodibenzofuran |
83704-41-0 | 10mg |
$1642.00 | 2023-05-17 |
1,4,7-Trichlorodibenzofuran Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 1,4,7-Trichlorodibenzofuran
1,4,7-Trichlorodibenzofuran (CAS No. 83704-41-0): Properties, Applications, and Environmental Impact
1,4,7-Trichlorodibenzofuran (CAS No. 83704-41-0) is a chlorinated derivative of dibenzofuran, belonging to the class of polychlorinated dibenzofurans (PCDFs). This compound has gained significant attention in environmental chemistry due to its structural similarity to other persistent organic pollutants (POPs). With the increasing global focus on environmental sustainability and chemical safety, understanding the properties and implications of 1,4,7-trichlorodibenzofuran has become crucial for researchers and regulatory bodies.
The molecular formula of 1,4,7-trichlorodibenzofuran is C12H5Cl3O, with a molecular weight of 271.53 g/mol. Its structure consists of a dibenzofuran core with three chlorine atoms substituted at the 1, 4, and 7 positions. This specific substitution pattern influences its physicochemical properties, including its relatively high thermal stability and low water solubility, which contribute to its persistence in the environment. Recent studies have focused on its environmental fate and potential bioaccumulation in various ecosystems.
In terms of applications, 1,4,7-trichlorodibenzofuran is primarily studied as a model compound in environmental research rather than having direct industrial uses. Scientists utilize it to understand the behavior of chlorinated aromatic compounds in various matrices. The compound serves as an important reference material in analytical chemistry for developing detection methods for dioxin-like compounds. With growing concerns about environmental contaminants, research on this compound has expanded to include its potential interactions with biological systems and its role in environmental monitoring programs.
The environmental impact of 1,4,7-trichlorodibenzofuran has become a significant topic in recent years. As part of the broader persistent organic pollutants discussion, this compound raises questions about long-term environmental effects and ecosystem health. Current research trends focus on developing more sensitive analytical techniques for detecting trace amounts of this compound in environmental samples. The scientific community is particularly interested in understanding its degradation pathways and potential for environmental remediation.
From a regulatory perspective, 1,4,7-trichlorodibenzofuran falls under the scrutiny of various environmental protection agencies worldwide. While not as extensively regulated as some related compounds, its presence in environmental samples often triggers further investigation due to its structural similarity to more toxic congeners. The compound's environmental persistence and potential for long-range transport make it a subject of international environmental agreements focusing on pollutant reduction.
Recent advancements in analytical chemistry have improved our ability to detect and quantify 1,4,7-trichlorodibenzofuran at extremely low concentrations. Techniques such as high-resolution mass spectrometry and gas chromatography coupled with advanced detection methods have become standard for analyzing this compound. These technological developments are crucial for monitoring environmental levels and assessing compliance with emerging environmental quality standards.
The study of 1,4,7-trichlorodibenzofuran also contributes to our understanding of structure-activity relationships among chlorinated aromatic compounds. Researchers are particularly interested in how the specific chlorine substitution pattern affects the compound's environmental behavior and potential biological interactions. This knowledge is valuable for predicting the environmental impact of new chemical substances and developing safer alternatives in industrial applications.
In the context of circular economy and green chemistry initiatives, understanding compounds like 1,4,7-trichlorodibenzofuran becomes increasingly important. The chemical industry is actively seeking ways to minimize the formation of such compounds as byproducts in manufacturing processes. This aligns with global trends toward sustainable chemical production and pollution prevention strategies that prioritize environmental protection.
Future research directions for 1,4,7-trichlorodibenzofuran are likely to focus on several key areas: advanced analytical methods for environmental monitoring, improved understanding of its ecological impacts, and development of effective remediation technologies. As public awareness of environmental contaminants grows, along with increasing regulatory pressures, the scientific community continues to refine its approach to studying and managing such compounds.
The ongoing investigation of 1,4,7-trichlorodibenzofuran serves as an important case study in environmental chemistry, illustrating the complex challenges posed by persistent organic pollutants. By deepening our understanding of this specific compound, researchers gain insights that can be applied to broader categories of environmental contaminants, contributing to more effective environmental protection strategies and chemical safety protocols worldwide.
83704-41-0 (1,4,7-Trichlorodibenzofuran) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)